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Compound of Interest

Compound Name: oxepane-4-sulfonyl chloride

CAS No.: 1465189-77-8

Cat. No.: B6180617

Get Quote

CAS: 1465189-77-8 | Formula: C₆H₁₁ClO₃S | MW: 198.67 Da[1][2][3]

Executive Summary: The Oxepane Advantage
In modern medicinal chemistry, the modulation of physicochemical properties via saturated

heterocycles is a critical design strategy.[4] While oxetanes (4-membered) and

tetrahydropyrans (6-membered) are ubiquitous, the oxepane (7-membered) ring offers a unique

conformational landscape.[1][2] Oxepane-4-sulfonyl chloride serves as a high-value

electrophilic building block, enabling the introduction of the oxepane motif into drug scaffolds

via sulfonamide or sulfonate linkages.[1][2]

This guide provides a rigorous technical framework for identifying commercial sources,

validating compound integrity, and executing synthetic workflows with this moisture-sensitive

reagent.[2]

Market Intelligence: Commercial Supply Landscape
The commercial availability of oxepane-4-sulfonyl chloride is characterized by a "Building

Block" distribution model—stocked by specialized heterocyclic synthesis firms rather than
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general bulk commodity suppliers.[1][2]

Supplier Tiering & Strategic Sourcing
Do not rely on a single source.[2] The stability of sulfonyl chlorides dictates that "In-Stock"

status must be validated against "Date of Manufacture" to ensure hydrolytic integrity.[2]

Supplier Tier Primary Vendors Availability Status
Strategic
Recommendation

Tier 1: Stocking

Distributors
BLD Pharm, Enamine

High Probability

(Ships 1-3 days)

Primary Choice.

Request H-NMR and

purity data < 3 months

old.[1][2]

Tier 2: Aggregators
eMolecules,

ChemSpace, MolPort

Variable (Drop-ships

from Tier 1)

Use for price

comparison; verify

lead times (often 2-3

weeks).[1][2]

Tier 3: Custom

Synthesis

WuXi AppTec,

Pharmablock
Make-on-Demand

Fallback. Use if >100g

is required or Tier 1

stock is degraded.[1]

[2]

"Make vs. Buy" Decision Logic
Given the hydrolytic instability of sulfonyl chlorides, a "Make vs. Buy" assessment is critical for

campaigns requiring >10 grams.
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Requirement: Oxepane-4-sulfonyl Chloride

Check Tier 1 Stock (BLD/Enamine)

In Stock?

Request CoA & Purity > 95%

Yes

Lead Time > 2 Weeks?

No

PROCURE
(Ship on Dry Ice)

INITIATE IN-HOUSE SYNTHESIS
(Precursor: Oxepane-4-thiol)

Urgent (<1 week)

OUTSOURCE
(Custom Synthesis)

Non-Urgent (>2 weeks)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for moisture-sensitive heterocyclic building blocks.

Technical Specifications & Quality Assurance (QA)
Scientific Integrity Note: Sulfonyl chlorides degrade into sulfonic acids and HCl upon exposure

to atmospheric moisture. A Certificate of Analysis (CoA) is insufficient proof of quality if the

bottle has been opened or stored improperly. You must re-validate.
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Self-Validating QC Protocol
Perform this 3-step check immediately upon receipt.

Step 1: Visual Inspection[2]
Pass: White to off-white crystalline solid or clear oil (depending on purity/temperature).[1][2]

Fail: Sticky, fuming solid (indicates HCl evolution) or liquid separation.

Step 2: 1H-NMR Validation (Solvent: CDCl₃ or dry DMSO-d₆)[1]
[2]

Critical Diagnostic: Look for the deshielded proton at the C4 position (adjacent to the sulfonyl

group).

Impurity Flag: A broad singlet > 8.0 ppm often indicates sulfonic acid protons (

) from hydrolysis.[1][2]

Causality: The electron-withdrawing nature of the

group shifts adjacent protons downfield compared to the hydrolyzed acid.[1][2]

Step 3: Hydrolyzable Chloride Titration (Volhard Method)
For precise stoichiometry in SAR campaigns, determine the active electrophile content.

Dissolve 50 mg sample in 1,4-dioxane.

Add excess water to hydrolyze (

).[1][2]

Titrate the liberated

with standardized

.[2]

Calculation: Purity % = (Measured Cl / Theoretical Cl) × 100.
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Handling & Synthetic Utilization[1][2][4][5][6]
Storage SOP

Temperature: -20°C.

Atmosphere: Store under Argon/Nitrogen.[2]

Container: Tightly sealed vial with Parafilm; secondary containment with desiccant

(Drierite/Silica).

Standard Reaction Protocol: Sulfonamide Formation
This protocol minimizes hydrolysis while maximizing coupling efficiency with amines.[2]

Materials:

Oxepane-4-sulfonyl chloride (1.1 equiv)[1][2][5]

Primary/Secondary Amine (1.0 equiv)[1]

Base: Diisopropylethylamine (DIPEA) or Pyridine (3.0 equiv)[1]

Solvent: Anhydrous DCM or THF[1][2]

Workflow:

Dissolution: Dissolve the amine and base in anhydrous solvent under

. Cool to 0°C.

Addition: Dissolve oxepane-4-sulfonyl chloride in a minimal volume of solvent and add

dropwise.

Why? Exothermic addition can degrade the reagent; cooling controls the rate.

Monitoring: Warm to RT. Monitor by TLC/LCMS.

Note: The sulfonyl chloride is not visible by UV; track the disappearance of the amine.
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Workup: Quench with saturated

. Extract with DCM.[6]

Caution: Acidic workup may protonate the amine product if it's basic, keeping it in the

aqueous phase.

Synthetic Rescue (If Commercial Stock is Unavailable)
If the sulfonyl chloride cannot be sourced, synthesize it from Oxepane-4-thiol or S-oxepan-4-yl

isothiourea via oxidative chlorination.[1][2]

Oxepane-4-thiol
(or Thioacetate)

Sulfonyl Chloride
(CAS 1465189-77-8)

 Oxidation
(0-10°C)

NCS / 2N HCl
(Oxidative Chlorination)

Reagent
Sulfonamide

(Drug Candidate)
 Amine / Base

Click to download full resolution via product page

Figure 2: Synthetic rescue pathway via oxidative chlorination of the thiol precursor.

References
BLD Pharm.Product Entry: Oxepane-4-sulfonyl chloride (BD01090995).[1][2][7][8]

Retrieved from [1]

Bahrami, K., et al. (2009).[9] Direct Conversion of Thiols to Sulfonyl Chlorides.[9] Journal of

Organic Chemistry. Link (Methodology basis for oxidative chlorination).

PubChem.Compound Summary: Oxepane-4-sulfonyl chloride.[1][2][3][5][8] National

Library of Medicine. Retrieved from [1]

Enamine.Building Blocks: Saturated Oxygen Heterocycles. Retrieved from (General sourcing

context for oxepane scaffolds).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7574626/
https://www.molaid.com/MS_22918659
https://www.bldpharm.com/products/1860089-27-5.html
https://www.benchchem.com/product/b6180617/docs?utm_src=pdf-body-img#strategic-sourcing-technical-utilization-of-oxepane-4-sulfonyl-chloride
https://www.benchchem.com/product/b6180617/docs?utm_src=pdf-body#strategic-sourcing-technical-utilization-of-oxepane-4-sulfonyl-chloride
https://www.molaid.com/MS_22918659
https://www.bldpharm.com/products/1860089-27-5.html
https://www.bldpharm.com/products/2411266-09-4.html
https://www.bldpharm.com/products/1558098-34-2.html
https://www.molaid.com/MS_22918659
https://www.organic-chemistry.org/synthesis/O2S/sulfonylchlorides.shtm
https://www.organic-chemistry.org/synthesis/O2S/sulfonylchlorides.shtm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo9020268
https://www.benchchem.com/product/b6180617/docs?utm_src=pdf-body#strategic-sourcing-technical-utilization-of-oxepane-4-sulfonyl-chloride
https://www.molaid.com/MS_22918659
https://www.bldpharm.com/products/1860089-27-5.html
https://www.namiki-s.co.jp/upload/news/28FQ6RV-news_file.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/65081251
https://www.bldpharm.com/products/1558098-34-2.html
https://www.molaid.com/MS_22918659
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6180617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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